Cas no 1897428-21-5 (3-chloropyrazine-2-sulfonamide)

3-Chloropyrazine-2-sulfonamide is a heterocyclic sulfonamide derivative characterized by its chlorinated pyrazine core. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of both chlorine and sulfonamide functional groups enhances its reactivity, enabling selective modifications for applications in drug discovery and crop protection. Its stable structure and compatibility with various reaction conditions make it a valuable building block for developing sulfonamide-based inhibitors or herbicides. The compound’s purity and well-defined chemical properties ensure reproducibility in synthetic pathways, supporting its use in high-precision research and industrial applications.

3-chloropyrazine-2-sulfonamide structure

1897428-21-5 structure

Product Name:3-chloropyrazine-2-sulfonamide

CAS No:1897428-21-5

MF:C₄H₄ClN₃O₂S

MW:193.611457824707

CID:5254080

Update Time:2025-05-28

3-chloropyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Pyrazinesulfonamide, 3-chloro-
- 3-chloropyrazine-2-sulfonamide
- Inchi： 1S/C4H4ClN3O2S/c5-3-4(11(6,9)10)8-2-1-7-3/h1-2H,(H2,6,9,10)
- InChI Key： HSLJRWQPNZGVHN-UHFFFAOYSA-N
- SMILES： C1(S(N)(=O)=O)=NC=CN=C1Cl

3-chloropyrazine-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-379607-0.05g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	0.05g	$226.0	2025-03-16
Enamine	EN300-379607-0.1g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	0.1g	$337.0	2025-03-16
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Enamine	EN300-379607-0.5g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	0.5g	$758.0	2025-03-16
Enamine	EN300-379607-1.0g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	1.0g	$971.0	2025-03-16
Enamine	EN300-379607-2.5g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	2.5g	$1903.0	2025-03-16
Enamine	EN300-379607-5.0g	3-chloropyrazine-2-sulfonamide	1897428-21-5	95.0%	5.0g	$2816.0	2025-03-16
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1PlusChem	1P028XOA-50mg	3-chloropyrazine-2-sulfonamide	1897428-21-5	95%	50mg	$332.00	2024-06-17
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